- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Baoji Haoxiang Bio-technology Co.Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Minglong (Xianning) Medicine Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Sesquiterpenoids
Sesquiterpenoids are a class of natural products derived from terpene biosynthesis, characterized by having 15 carbon atoms in their structures. These compounds play significant roles in various biological processes and have been extensively studied for their diverse chemical properties and potential applications. They are found in numerous plants, fungi, and some bacteria, contributing to the biochemistry of these organisms.
Structurally, sesquiterpenoids exhibit a wide range of configurations, including monocyclic, bicyclic, and tricyclic forms. Their structural diversity contributes to their versatile biological activities, which include antimicrobial, anti-inflammatory, antioxidant, antitumor, and antifungal properties. These bioactive compounds have attracted considerable interest from researchers in the fields of pharmacology, natural product chemistry, and medicinal chemistry.
From a commercial perspective, sesquiterpenoids are valued for their potential as pharmaceuticals, nutraceuticals, and cosmetics. They can be extracted or synthesized to develop new drugs or functional products with specific therapeutic applications. Due to their unique chemical structures and biological activities, sesquiterpenoids continue to be an important area of research in the natural product chemistry community.
Cedrane and isocedrane sesquiterpenoids
Artemisinins
Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
Triquinane sesquiterpenoids
Abscisic acids and derivatives
Trichothecenes
Guaianes
Bicyclogermacrane and isolepidozane sesquiterpenoids
Germacrane sesquiterpenoids
Elemane sesquiterpenoids
Chamigranes
Illudanes and illudins
Agarofurans
Aromadendrane sesquiterpenoids
Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
Aristolane sesquiterpenoids
Sesquiterpenoids
Himachalane and lippifoliane sesquiterpenoids
Pseudoguaianes
Rotundane sesquiterpenoids
Precapnellane sesquiterpenoids
-
Dihydroxyacetone: A Key Intermediate in Chemical Biopharmaceutical SynthesisDihydroxyacetone: A Key Intermediate in Chemical Biopharmaceutical Synthesis Dihydroxyacetone (DHA) is a three-carbon sugar derivative that plays a crucial role in various biochemical pathways and has found significant applications in chemical biopharmaceutical synthesis. This molecule serves as an essential precursor in the biosynthesis of lipids, carbohydrates, and other biomolecules, making it...
-
Crystal Structure Optimization and Solubility Enhancement of 3-Trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine Hydrochloride: A New Lead in Chemical BiopharmaceuticalsCrystal Structure Optimization and Solubility Enhancement of 3-Trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine Hydrochloride: A New Lead in Chemical Biopharmaceuticals Introduction to the Compound The compound 3-Trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine Hydrochloride (hereafter referred to as "the compound") represents a novel entity in the field of...
-
Pyridine-3-Carbonitrile Based Chemical Biopharmaceuticals: Novel Approaches and ApplicationsPyridine-3-Carbonitrile Based Chemical Biopharmaceuticals: Novel Approaches and Applications Introduction to Pyridine-3-Carbonitrile Based Compounds Pyridine-3-carbonitrile derivatives have emerged as a promising class of chemical biopharmaceuticals due to their unique structural features and versatile pharmacological properties. These compounds, characterized by the presence of a cyano group at...
-
Dihydropyridine-Based Compounds in Pharmaceutical Applications: Synthesis, Mechanism of Action and Therapeutic PotentialDihydropyridine-Based Compounds in Pharmaceutical Applications: Synthesis, Mechanism of Action and Therapeutic Potential Dihydropyridine-based compounds have emerged as a significant class of molecules with diverse applications in pharmaceuticals and biomedicine. These compounds are characterized by their unique chemical structure, which combines the features of pyridine derivatives and...
-
Biopharmaceutical Applications and Implications of Zirconium(IV) Oxide in Drug Delivery SystemsBiopharmaceutical Applications and Implications of Zirconium(IV) Oxide in Drug Delivery Systems Zirconium(IV) oxide, also known as zirconia, has emerged as a promising material in the field of biopharmaceuticals due to its unique chemical and physical properties. Its applications span various drug delivery systems, including controlled release formulations, bioadhesives, and biomedical coatings....
